Cas no 2742661-12-5 (5-Azaspiro[3.5]nonan-7-amine dihydrochloride)

5-Azaspiro[3.5]nonan-7-amine dihydrochloride is a bicyclic amine derivative with a spirocyclic structure, offering unique steric and electronic properties for synthetic applications. Its rigid spiro framework enhances selectivity in complex reactions, making it valuable in pharmaceutical and agrochemical research. The dihydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of spirocyclic scaffolds for drug discovery. Its well-defined structure and high purity make it suitable for precise modifications in medicinal chemistry, enabling the exploration of novel pharmacophores. The product is typically characterized by NMR, HPLC, and mass spectrometry to ensure quality.
5-Azaspiro[3.5]nonan-7-amine dihydrochloride structure
2742661-12-5 structure
Product Name:5-Azaspiro[3.5]nonan-7-amine dihydrochloride
CAS No:2742661-12-5
MF:C8H18Cl2N2
MW:213.147920131683
CID:6259757
PubChem ID:165710658
Update Time:2025-05-20

5-Azaspiro[3.5]nonan-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-azaspiro[3.5]nonan-7-amine dihydrochloride
    • 2742661-12-5
    • EN300-37158283
    • 5-Azaspiro[3.5]nonan-7-amine dihydrochloride
    • Inchi: 1S/C8H16N2.2ClH/c9-7-2-5-8(10-6-7)3-1-4-8;;/h7,10H,1-6,9H2;2*1H
    • InChI Key: AGDSPDIFWJQQAV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CC(CCC21CCC2)N

Computed Properties

  • Exact Mass: 212.0847040g/mol
  • Monoisotopic Mass: 212.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų

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Additional information on 5-Azaspiro[3.5]nonan-7-amine dihydrochloride

5-Azaspiro[3.5]nonan-7-amine Dihydrochloride: A Comprehensive Overview

5-Azaspiro[3.5]nonan-7-amine dihydrochloride is a unique chemical compound with the CAS number 2742661-12-5. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom. The structure of 5-Azaspiro[3.5]nonan-7-amine dihydrochloride is particularly interesting due to its spiro configuration, which imparts distinctive chemical and physical properties.

The synthesis of 5-Azaspiro[3.5]nonan-7-amine dihydrochloride involves a series of carefully designed reactions that ensure the formation of the spiro structure. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable. The compound has been studied extensively for its potential applications in various fields, including pharmaceuticals and materials science.

One of the most promising areas of research involving 5-Azaspiro[3.5]nonan-7-amine dihydrochloride is its role in drug discovery. The compound's unique structure allows it to interact with biological targets in novel ways, making it a valuable tool in medicinal chemistry. For instance, studies have shown that 5-Azaspiro[3.5]nonan-7-amine dihydrochloride exhibits potent activity against certain enzymes and receptors, suggesting its potential as a lead compound for developing new therapeutic agents.

In addition to its pharmacological applications, 5-Azaspiro[3.5]nonan-7-amine dihydrochloride has also been explored for its material properties. The spiro structure confers mechanical stability and flexibility, which are desirable traits in materials used for advanced applications such as sensors and actuators. Researchers have recently investigated the use of this compound in creating responsive materials that can adapt to environmental changes, opening up new possibilities in nanotechnology.

The study of 5-Azaspiro[3.5]nonan-7-amine dihydrochloride has also contributed to our understanding of spiro compounds in general. By examining the relationship between the compound's structure and its properties, scientists have gained insights into the design of new spiro systems with tailored functionalities. This knowledge is particularly valuable in the development of complex molecules for use in biotechnology and medicine.

Furthermore, recent research has focused on the stereochemistry of 5-Azaspiro[3.5]nonan-7-amine dihydrochloride, revealing that the spatial arrangement of atoms plays a crucial role in determining its reactivity and selectivity. This understanding has led to the development of enantioselective synthesis methods, enabling the production of specific enantiomers with desired properties.

In conclusion, 5-Azaspiro[3.5]nonan-7-amine dihydrochloride is a versatile compound with significant potential across multiple disciplines. Its unique spiro structure, combined with advancements in synthetic and analytical techniques, continues to drive innovative research and applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.

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